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Compound of Interest

Compound Name: 4-Bromo-1-chloroisoquinoline

Cat. No.: B1267708

An In-depth Technical Guide to 4-Bromo-1-
chloroisoquinoline

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 4-Bromo-1-chloroisoquinoline, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical Properties and Structure

4-Bromo-1-chloroisoquinoline is a halogenated isoquinoline derivative.[1][2] The presence of
chlorine and bromine atoms at positions 1 and 4, respectively, makes it a valuable intermediate
for further chemical modifications.[1][2] Its structure is foundational for the synthesis of more
complex heterocyclic systems.[3]

Physicochemical and Structural Data

The key quantitative data for 4-Bromo-1-chloroisoquinoline are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1267708?utm_src=pdf-interest
https://www.benchchem.com/product/b1267708?utm_src=pdf-body
https://www.benchchem.com/product/b1267708?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4695620_EN.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4695620_EN.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://www.myskinrecipes.com/shop/en/isoquinoline-derivatives/152410-4-bromo-1-chloro-6-methoxyisoquinoline.html
https://www.benchchem.com/product/b1267708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoHsBrCIN [4115][6]
Molecular Weight 242.5 g/mol [4115][6]
CAS Number 66728-98-1 [1][5][6]
Melting Point 97 °C (decomposes) [2]

Boiling Point (Predicted)

328.8+22.0°C

[2]

Density (Predicted)

1.673 + 0.06 g/cm?3

[2]

pKa (Predicted) -0.02 £ 0.31 [2]
Appearance White to off-white solid [2]
IUPAC Name 4-bromo-1-chloroisoquinoline [41[6]
ClC1=C2C=CC=CC2=C(Br)C=
SMILES [4]
N1
INChl=1S/C9H5BrCIN/c10-8-5-
InChl [2][5]
12-9(11)7-4-2-1-3-6(7)8/h1-5H
HRWILRGBDZGABZ-
InChiKey [21[41[5]

UHFFFAOYSA-N

Experimental Protocols

The synthesis of 4-Bromo-1-chloroisoquinoline can be achieved from 4-bromo-1(2H)-

isoquinolinone. The following is a general laboratory procedure.

Synthesis of 4-Bromo-1-chloroisoquinoline from 4-
Bromoisoquinolin-1-ol

A mixture of 4-bromoisoquinolin-1-ol (1.4 g, 5.80 mmol) and phosphorus oxychloride (POCIs,

8.9 g, 58.09 mmol, 10 equivalents) is heated to reflux with stirring.[2] The reaction progress is

monitored using liquid chromatography-mass spectrometry (LCMS).[2] After completion

(typically around 4 hours), the mixture is cooled to room temperature.[2] The reaction is then

qguenched by carefully pouring it onto ice water (100 mL).[2] The product is extracted with ethyl
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acetate (3 x 25 mL).[2] The combined organic phases are washed sequentially with water (3 x
20 mL), dried, and concentrated to yield the final product.[2]

Synthesis Workflow

Start: 4-Bromoisoquinolin-1-ol
+ POCI3 (10 equiv.)

Heat to reflux with stirring
(approx. 4 hours)

Monitor reaction by LCMS

Reaction Complete

Cool to room temperature

Quench with ice water

Extract with Ethyl Acetate
(3x)

Wash with water
(3x)

Final Product:
4-Bromo-1-chloroisoquinoline
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Caption: Workflow for the synthesis of 4-Bromo-1-chloroisoquinoline.

Applications in Research and Drug Development

4-Bromo-1-chloroisoquinoline is a versatile building block in organic synthesis and medicinal
chemistry.

e Cross-Coupling Reactions: The presence of two different halogen atoms at distinct positions
allows for selective metal-catalyzed cross-coupling reactions, enabling the introduction of
various functional groups.[1][3] This makes it a key intermediate in the construction of
complex heterocyclic systems.[3]

o Pharmaceutical Synthesis: This compound serves as a precursor in the preparation of
various pharmaceuticals.[1][2] The isoquinoline scaffold is a common feature in many
biologically active molecules. Halogenated isoquinolines, in particular, are promising for
developing novel therapeutic agents due to the influence of halogens on properties like
lipophilicity and electronic character, which can significantly impact interactions with
biological targets.[7]

¢ Anticancer and Anti-inflammatory Research: It is used in research to design and synthesize
novel isoquinoline-based molecules with potential anticancer and anti-inflammatory
properties.[3] For instance, 4-Bromo-isoquinoline derivatives have been used to create
thiosemicarbazones that have shown antitumor activity against leukemia.[7]
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Caption: Logical relationships of 4-Bromo-1-chloroisoquinoline's applications.

Safety and Handling

4-Bromo-1-chloroisoquinoline should be handled with care in a well-ventilated area, using
appropriate personal protective equipment, including gloves and eye protection.[6] It is
important to avoid breathing in dust, fumes, or vapors.[6] Store the compound under an inert
atmosphere (nitrogen or argon) at 2-8°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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